Cas no 102367-66-8 (1,3,4-Thiadiazol-2-amine,5-(2-furanyl)-, hydrochloride (1:1))

• Product Name: 1,3,4-Thiadiazol-2-amine,5-(2-furanyl)-, hydrochloride (1:1)
• CAS No: 102367-66-8
• MF: C₆H₆ClN₃OS
• MW: 203.649338245392
• CID: 170017
• PubChem ID: 11971455
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine,5-(2-furanyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine,5-(2-furanyl)-, hydrochloride (1:1)
• 5-(furan-2-yl)-1,3,4-thiadiazol-2-amine,hydrochloride
• 1,3,4-Thiadiazole, 2-amino-5-(2-furyl)-, hydrochloride
• 2-Amino-5-(2-furil)-1,3,4-tiadiazolo cloridrato
• 2-Amino-5-(2-furil)-1,3,4-tiadiazolo cloridrato [Italian]
• 2-Amino-5-(2-furyl)-1,3,4-thiadiazole hydrochloride
• 5-[2]Furyl-[1,3,4]thiadiazol-2-ylamin, Hydrochlorid
• 5-[2]furyl-[1,3,4]thiadiazol-2-ylamine, hydrochloride
• AGN-PC-00IZZN
• L 1459
• LS-150243
• 102367-66-8
• DTXSID10144969

• Inchi： 1S/C6H5N3OS.ClH/c7-6-9-8-5(11-6)4-2-1-3-10-4;/h1-3H,(H2,7,9);1H
• InChI Key： JBPUDDMEBHPNAX-UHFFFAOYSA-N
• SMILES： Cl.S1C(N)=NN=C1C1=CC=CO1

Computed Properties

• Exact Mass: 202.99218
• Monoisotopic Mass: 202.99201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.2

Experimental Properties

• Boiling Point: 345.8°Cat760mmHg
• Flash Point: 163°C
• PSA: 64.94
• LogP: 2.76350